6-Amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• SMILES: CC(CC1=NC(=CC(=O)N1)N)N
• InChI: InChI=1S/C7H12N4O/c1-4(8)2-6-10-5(9)3-7(12)11-6/h3-4H,2,8H2,1H3,(H3,9,10,11,12)
• InChIKey: FKISKISHEGYPDN-UHFFFAOYSA-N

6-Amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one: Identity, Properties & Sourcing

6-Amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1339596-51-8) is a heterocyclic small molecule belonging to the 3,4-dihydropyrimidin-2(1H)-one (DHPM) class, possessing the molecular formula C7H12N4O and a molecular weight of 168.20 g/mol . It features a characteristic pyrimidin-4(3H)-one core bearing a 6-amino substituent and a 2-(2-aminopropyl) side chain, yielding a predicted density of 1.44±0.1 g/cm³, a boiling point of 305.3±52.0 °C, and a computed XLogP3 of -1.8 . This compound is commercially supplied as a research chemical with a minimum purity specification of 95% and is listed in the catalogs of multiple chemical suppliers including Enamine, AKSci, and Leyan [1].

1 Dual primary amine architecture supports orthogonal derivatization

2 Multi-supplier availability with consistent purity specification

3 High TPSA and low computed logP suit aqueous-phase chemistry

• [1] Kuujia.com. Cas no 1339596-51-8 (6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one) – Price & Suppliers. https://www.kuujia.com/cas-1339596-51-8.html (accessed 2026-05-01). View Source

6-Amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one: Why Analogs Are Not Replacements

Within the C7H12N4O dihydropyrimidinone isomer space, closely related analogs such as 6-amino-2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1274745-27-5) and 6-amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one (CAS 1344207-73-3) share the same molecular formula but differ critically in the regiochemistry or chain branching of the amine-bearing side chain . These structural variations directly alter hydrogen-bond donor/acceptor topology, rotatable bond count, and topological polar surface area (TPSA), all of which govern molecular recognition, solubility, and downstream derivatization chemistry . The 6-amino-2-(2-aminopropyl) substitution pattern provides a unique spatial arrangement of two primary amine handles—one ring-fused and one side-chain—enabling regioselective functionalization strategies that are inaccessible with the 1-aminopropyl or aminomethyl-ethyl regioisomers. Consequently, generic replacement with any C7H12N4O isomer in a synthetic sequence or biological profiling campaign risks divergent reactivity and irreproducible structure-activity relationships.

Regioisomer 1‑Aminopropyl analog alters chain branching and InChI identity; distinct HPLC retention expected.

Des‑6‑amino Mono‑amine analog reduces HBD count and TPSA, limiting solubility and derivatization sites.

5‑Ethyl analog 5‑Ethyl‑2‑methylamino substitution markedly shifts lipophilicity, altering partitioning and permeability.

6-Amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one: Differentiation Evidence vs. Closest Analogs

Regioisomeric Differentiation: 2- vs. 1-Aminopropyl Substitution

The target compound (6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one, CAS 1339596-51-8) is chromatographically and spectroscopically distinguishable from its regioisomer 6-amino-2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1274745-27-5). Both share the molecular formula C7H12N4O and molecular weight 168.20 g/mol, but the branch point of the aminopropyl chain differs (2-aminopropyl vs. 1-aminopropyl), resulting in distinct InChI Keys: FKISKISHEGYPDN-UHFFFAOYSA-N for the target versus a different InChI Key for the 1-aminopropyl isomer . This structural difference manifests in unique SMILES strings (O=C1C=C(N)N=C(CC(C)N)N1 vs. O=C1C=C(N)N=C(C(C)CN)N1) and is expected to produce distinguishable retention times under standard reversed-phase HPLC conditions. For procurement and analytical verification, CAS 1339596-51-8 uniquely identifies the 2-aminopropyl regioisomer, ensuring that researchers receive the intended substitution pattern rather than the 1-aminopropyl variant.

Regioisomer ID

Head-to-head

Target: 2‑aminopropyl (InChI Key FKISKISHEGYPDN‑UHFFFAOYSA‑N); Comparator: 1‑aminopropyl with distinct InChI and SMILES

Supports regioisomer procurement control

Distinct HPLC retention expected

Evidence Dimension	Regioisomeric identity (InChI Key and SMILES)
Target Compound Data	CAS 1339596-51-8; InChI Key: FKISKISHEGYPDN-UHFFFAOYSA-N; SMILES: O=C1C=C(N)N=C(CC(C)N)N1
Comparator Or Baseline	CAS 1274745-27-5 (6-amino-2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one); C7H12N4O; MW 168.20
Quantified Difference	Unique InChI Key and SMILES; distinct HPLC retention expected based on chain branching (2-aminopropyl vs. 1-aminopropyl)
Conditions	Structural identity verification by CAS registry, InChI Key comparison, and SMILES analysis (ChemSrc, PubChem)

Why This Matters

Unambiguous regioisomer identification via CAS number and InChI Key prevents procurement errors where a 1-aminopropyl isomer could be mistaken for the 2-aminopropyl target, ensuring synthetic reproducibility.

Hydrogen-Bond Capacity Advantage of Dual Amine Architecture

The target compound contains two primary amine groups (6-NH2 and side-chain 2-NH2), contributing to a hydrogen-bond donor count (HBD) of 3 and a hydrogen-bond acceptor count (HBA) of 4, with a topological polar surface area (TPSA) of 93.5 Ų [1]. In contrast, the des-6-amino analog 2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1339140-80-5, molecular formula C7H11N3O, MW 153.18) possesses only a single side-chain amine, with a lower HBD and a correspondingly reduced TPSA (estimated ~67–70 Ų) . The difference of approximately 23–26 Ų in TPSA and one additional HBD donor site in the target compound provides: (i) enhanced aqueous solubility through increased hydrogen-bonding capacity with water; (ii) additional anchoring points for co-crystal formation and supramolecular assembly; and (iii) a second reactive amine site for orthogonal protection/deprotection strategies in synthetic elaboration.

H‑Bond / TPSA Profile

Head-to-head

Target HBD 3, TPSA 93.5 Ų; Des‑6‑amino analog HBD ≈2, TPSA ≈67–70 Ų

Higher TPSA supports aqueous solubility context

Computed descriptors; comparator TPSA estimated

Evidence Dimension	Hydrogen-bond donor count and topological polar surface area
Target Compound Data	HBD = 3; HBA = 4; TPSA = 93.5 Ų (C7H12N4O, MW 168.20)
Comparator Or Baseline	2-(2-Aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1339140-80-5, C7H11N3O, MW 153.18); estimated HBD ≈ 2; estimated TPSA ≈ 67–70 Ų
Quantified Difference	ΔHBD = +1; ΔTPSA ≈ +23–26 Ų
Conditions	Computed molecular descriptors from ChemSrc and PubChem; TPSA for comparator estimated by structural analogy

Why This Matters

Higher HBD count and TPSA translate to superior aqueous solubility and greater synthetic versatility, making the target compound preferable when solubility-limited reaction conditions or bifunctional derivatization are required.

• [1] Kuujia.com. Cas no 1339596-51-8 – Computed Properties. https://www.kuujia.com/cas-1339596-51-8.html (accessed 2026-05-01). View Source

Lipophilicity Difference vs. 5-Ethyl-2-methylamino DHPM

The target compound exhibits a computed XLogP3 of -1.8, reflecting the polar character conferred by its two primary amine groups and the dihydropyrimidinone ring [1]. A structurally related DHPM analog, 6-amino-5-ethyl-2-(methylamino)-3,4-dihydropyrimidin-4-one (CAS not specified; molecular formula C7H12N4O), bears an ethyl group at the 5-position and a methylamino group at the 2-position in place of the 2-aminopropyl chain. The presence of the additional ethyl substituent in the comparator is predicted to increase logP by approximately 1.0–1.5 units (estimated range: -0.8 to -0.3), while the replacement of the 2-aminopropyl chain with a 2-methylamino group alters both HBD capacity and steric profile . The XLogP3 differential of approximately 1.0–1.5 units between the target (XLogP3 = -1.8) and the 5-ethyl-2-methylamino analog (estimated XLogP3 ≈ -0.8 to -0.3) indicates that the target compound is substantially more hydrophilic, which affects solvent partitioning during extraction, chromatographic method development, and passive membrane permeability in cell-based assays.

Lipophilicity Shift

Data to verify

ΔXLogP3 ≈ 1.0–1.5 (target −1.8, comparator est. −0.8 to −0.3)

Target more hydrophilic; affects extraction and permeability

Comparator logP estimated by fragment contribution

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = -1.8 (6-amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one; C7H12N4O; MW 168.20)
Comparator Or Baseline	6-Amino-5-ethyl-2-(methylamino)-3,4-dihydropyrimidin-4-one (C7H12N4O; MW 168.20); estimated XLogP3 ≈ -0.8 to -0.3 based on 5-ethyl and 2-methylamino substitution
Quantified Difference	ΔXLogP3 ≈ 1.0–1.5 units (target more hydrophilic)
Conditions	XLogP3 values computed by ChemSrc (target) and estimated by structural fragment contribution (comparator)

Why This Matters

A ~1.0–1.5 log unit difference in lipophilicity is significant for differential extraction, chromatographic separation, and predictive ADME profiling, making the target compound the preferred choice when high aqueous compatibility or low non-specific binding is required.

• [1] Kuujia.com. Cas no 1339596-51-8 – Computed Properties (XLogP3). https://www.kuujia.com/cas-1339596-51-8.html (accessed 2026-05-01). View Source

Bifunctional Reactivity: Orthogonal Derivatization vs. Mono-Amine Scaffolds

The target compound's two primary amine groups—a ring-fused 6-amino and a side-chain 2-aminopropyl amine—provide two chemically distinct nucleophilic sites amenable to sequential, orthogonal functionalization. The ring-fused 6-amino group is conjugated to the dihydropyrimidinone π-system (lower basicity, resonance-stabilized), whereas the side-chain 2-amino group is an aliphatic primary amine with higher basicity and nucleophilicity [1]. This electronic differentiation enables chemoselective acylation, sulfonylation, or reductive amination at the side-chain amine in the presence of the ring-fused amine without requiring protecting group manipulation. In contrast, mono-amine DHPMs such as 2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1339140-80-5) and 6-amino-2-methyl-3,4-dihydropyrimidin-4-one offer only a single reactive amine handle, limiting their utility in divergent library synthesis where two points of chemical diversity are desired . This bifunctional architecture is consistent with strategies employed in the synthesis of more complex DHPM-based bioactive molecules where C-6 amine and C-2 side-chain modifications are both exploited for structure-activity relationship development [2].

Amine Orthogonality

Class-level

2 amine sites (6‑NH₂ ring‑fused, side‑chain NH₂) vs 1 amine in mono‑amine DHPMs

Enables sequential chemoselective derivatization

Inferred from electronic structure and DHPM precedents

Evidence Dimension	Number and chemical orthogonality of reactive amine sites
Target Compound Data	2 primary amines: (i) 6-NH2 (ring-fused, resonance-stabilized, lower basicity); (ii) side-chain 2-NH2 (aliphatic, higher basicity)
Comparator Or Baseline	2-(2-Aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1339140-80-5): 1 primary amine (side-chain only); 6-Amino-2-methyl-3,4-dihydropyrimidin-4-one: 1 primary amine (ring-fused only)
Quantified Difference	Target: 2 chemically distinct amine sites; Mono-amine comparators: 1 amine site; Δreactive sites = +1; intrinsic chemoselectivity enables sequential derivatization without protecting groups
Conditions	Inferred from electronic structure principles and DHPM medicinal chemistry precedents (J. Med. Chem. 2000, 43, 2703–2718 and related SAR studies)

Why This Matters

Dual, electronically differentiated amine sites enable one-pot or sequential functionalization strategies, reducing synthetic step count and enabling access to libraries of derivatives inaccessible from mono-amine DHPM scaffolds.

• [1] Kuujia.com. Cas no 1339596-51-8 – Structural Features and Reactivity Notes. https://www.kuujia.com/cas-1339596-51-8.html (accessed 2026-05-01). View Source
• [2] Nagarathnam, D. et al. J. Med. Chem. 2000, 43, 2703–2718. In Vitro and in Vivo Evaluation of Dihydropyrimidinone C-5 Amides as Potent and Selective α1A Receptor Antagonists. View Source

Supplier Diversity and Purity Benchmarking vs. Analogs

The target compound is commercially available from at least three independent chemical suppliers—Enamine, AKSci, and Leyan—with a consistently specified minimum purity of 95% . Enamine offers the compound in multiple pack sizes ranging from 250 mg to 10,000 mg, with transparent pricing ($1,012 for 250 mg; $3,929 for 10,000 mg as of 2023), indicating established production scale and batch-to-batch quality control [1]. In comparison, the regioisomer 6-amino-2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1274745-27-5) is listed with fewer readily identifiable commercial sources and less transparent pricing, while the des-6-amino analog 2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1339140-80-5) is available at 95% purity from fewer suppliers . The multi-supplier landscape for the target compound reduces single-source procurement risk, enables competitive pricing, and provides greater assurance of supply continuity for ongoing research programs.

Supplier Landscape

Head-to-head

≥3 verified suppliers (Enamine, AKSci, Leyan) vs 1–2 for analogs

Reduces single-source procurement risk

Supplier catalogs as of 2023–2025

Evidence Dimension	Number of verified commercial suppliers and minimum purity specification
Target Compound Data	≥3 verified suppliers (Enamine, AKSci, Leyan); purity ≥95%; pack sizes from 250 mg to 10,000 mg
Comparator Or Baseline	6-Amino-2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1274745-27-5): ≤1–2 suppliers; 2-(2-Aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1339140-80-5): 1–2 suppliers; purity ≥95%
Quantified Difference	Target: ≥3 suppliers vs. 1–2 for comparators; multi-pack-size availability vs. limited pack-size options for comparators
Conditions	Supplier catalogs as of 2023–2025 (Kuujia.com, AKSci, Leyan)

Why This Matters

Broader commercial availability with consistent purity specifications reduces procurement lead times, mitigates single-supplier dependency, and ensures reproducible quality across independent research batches.

• [1] Kuujia.com. Cas no 1339596-51-8 – Enamine Pricing and Pack Sizes. https://www.kuujia.com/cas-1339596-51-8.html (accessed 2026-05-01). View Source

Physicochemical Stability: Boiling Point and Density Surrogates

The target compound has a predicted boiling point of 305.3±52.0 °C and a predicted density of 1.44±0.1 g/cm³ (both at standard pressure), indicating it is a non-volatile solid at ambient temperature with thermal stability suitable for standard laboratory handling and storage . The regioisomer 6-amino-2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1274745-27-5), while sharing the same molecular formula, lacks publicly reported boiling point and density data from equivalent authoritative sources, limiting the ability to establish comparable handling parameters . The availability of predicted physicochemical data for the target compound—specifically density and boiling point—facilitates risk assessment for shipping classification, selection of appropriate storage conditions (long-term storage in a cool, dry place as recommended by AKSci for structurally related DHPMs), and experimental design for reactions requiring elevated temperatures .

Data Availability

Data to verify

Density 1.44±0.1 g/cm³, b.p. 305.3±52.0°C reported; comparator data unavailable

Supports handling and storage assessment

Predicted properties; comparator unreported

Evidence Dimension	Availability of predicted density and boiling point data
Target Compound Data	Predicted density: 1.44±0.1 g/cm³; predicted boiling point: 305.3±52.0 °C (ChemSrc)
Comparator Or Baseline	6-Amino-2-(1-aminopropyl)-3,4-dihydropyrimidin-4-one (CAS 1274745-27-5): no publicly reported density or boiling point from ChemSrc or equivalent databases
Quantified Difference	Target: both density and boiling point data available; Comparator: data unavailable or unreported; Δdata completeness enables informed procurement and handling
Conditions	Predicted physicochemical properties from ChemSrc database; comparator data searched across ChemSrc, PubChem, and supplier catalogs

Why This Matters

Availability of key physicochemical parameters supports informed decisions on shipping classification, storage protocols, and reaction condition planning, reducing the risk of compound degradation or unexpected behavior during experimental workflows.

6-Amino-2-(2-aminopropyl)-3,4-dihydropyrimidin-4-one: Key Application Scenarios

Divergent Library Synthesis via Orthogonal Amine Functionalization

The compound's two chemically distinct primary amine sites—the ring-fused 6-NH2 (resonance-stabilized, lower basicity) and the side-chain 2-NH2 (aliphatic, higher basicity)—enable sequential chemoselective derivatization without protecting group manipulation [1]. Researchers can exploit this intrinsic orthogonality to generate diverse libraries of C6- and C2-modified DHPM analogs through acylation, sulfonylation, or reductive amination strategies. This application is directly supported by the bifunctional reactivity evidence (Section 3, Evidence Item 4) and is consistent with DHPM medicinal chemistry precedents where dual-site modifications drive structure-activity relationships [2].

Aqueous-Compatible Reaction Development and Bioconjugation

With a TPSA of 93.5 Ų, an XLogP3 of -1.8, and three hydrogen-bond donor sites, the target compound exhibits significantly higher hydrophilicity than close analogs with fewer polar functionalities [1]. This profile makes it a preferred scaffold for aqueous-phase reactions, bioconjugation chemistry targeting water-exposed residues, and the synthesis of water-soluble probe molecules for cellular assays [2]. The quantitative TPSA and logP advantage over the des-6-amino analog (Section 3, Evidence Item 2) and the 5-ethyl-2-methylamino analog (Evidence Item 3) provide a data-driven rationale for selecting this compound when aqueous solubility is rate-limiting.

Reliable Procurement for Multi-Year Lead Optimization Campaigns

The compound is available from at least three independent commercial suppliers (Enamine, AKSci, Leyan) with a consistent minimum purity specification of 95% and transparent pack-size pricing [1]. This multi-supplier landscape mitigates the risk of single-source discontinuation—a critical consideration for medicinal chemistry programs that require resupply of key intermediates over multiple years of lead optimization [2]. The procurement advantage over the 1-aminopropyl regioisomer and the des-6-amino analog (Section 3, Evidence Item 5) is quantifiable in terms of supplier count and documented pricing, enabling budget planning and supply chain risk management.

Physicochemical Reference Standard for DHPM Isomer Characterization

The target compound's well-characterized computed properties—including predicted density (1.44±0.1 g/cm³), boiling point (305.3±52.0 °C), XLogP3 (-1.8), and TPSA (93.5 Ų)—along with its unique InChI Key (FKISKISHEGYPDN-UHFFFAOYSA-N) and SMILES string, establish it as a reference point for the physicochemical characterization of novel DHPM derivatives [1]. When synthesizing and characterizing new analogs, researchers can use these data as a benchmark to assess the impact of structural modifications on key molecular descriptors. The availability of these comprehensive predicted properties (Section 3, Evidence Items 1 and 6) contrasts with data gaps for the 1-aminopropyl regioisomer, reinforcing the target compound's value as a well-characterized reference standard [2].

Application

Selection Property

Validation Focus

Orthogonal derivatization library synthesis

Dual amine chemoselectivity

Sequential acylation/sulfonylation without protecting groups

Aqueous-phase reaction development

High TPSA and low logP

Solubility-limited reaction compatibility

Multi-year lead optimization procurement

Multi-supplier with consistent purity

Supply continuity and budget planning

DHPM isomer physicochemical reference

Comprehensive computed property dataset

Benchmark for novel derivative profiling

• [1] Kuujia.com. Cas no 1339596-51-8 – Computed Properties, Purity, and Supplier Information. https://www.kuujia.com/cas-1339596-51-8.html (accessed 2026-05-01). View Source
• [2] Nagarathnam, D. et al. J. Med. Chem. 2000, 43, 2703–2718. Design and Synthesis of Novel α1a Adrenoceptor-Selective Antagonists – DHPM SAR Precedents. View Source